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Compound of Interest

Compound Name: Diphenyl adipate

Cat. No.: B1582185

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the potential use of diphenyl
adipate as a nonlinear optical (NLO) material. The document outlines detailed protocols for the
synthesis, crystal growth, and characterization of diphenyl adipate for NLO applications.

Introduction to Diphenyl Adipate in Nonlinear Optics

Organic materials with large second and third-order nonlinear optical (NLO) properties are of
significant interest for applications in optical communication, data storage, and optical
information processing. The presence of aromatic rings and ester functional groups in diphenyl
adipate suggests its potential as an NLO material. The related compound, diphenylamine
adipate, has been investigated for its NLO properties, providing a strong rationale for the
characterization of diphenyl adipate. These notes provide the foundational protocols to
synthesize, grow, and characterize high-quality diphenyl adipate crystals for NLO studies.

Synthesis of Diphenyl Adipate

A standard method for synthesizing diphenyl adipate is through the esterification of adipic acid
with phenol.

2.1. Experimental Protocol: Fischer Esterification of Adipic Acid with Phenol

Materials:
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» Adipic acid

e Phenol

o Concentrated Sulfuric Acid (catalyst)

o Toluene (for azeotropic removal of water)
e Sodium bicarbonate solution (saturated)
e Anhydrous magnesium sulfate

o Ethanol (for recrystallization)

e Round-bottom flask

o Dean-Stark apparatus

» Reflux condenser

e Separatory funnel

» Rotary evaporator

o Beakers, flasks, and other standard laboratory glassware
Procedure:

 In a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser,
combine adipic acid and a molar excess of phenol.

o Add toluene to the flask to facilitate the azeotropic removal of water.
e Add a catalytic amount of concentrated sulfuric acid to the mixture.

o Heat the mixture to reflux. The water produced during the reaction will be collected in the
Dean-Stark trap.
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» Continue the reaction until no more water is collected, indicating the completion of the
esterification.

 Allow the reaction mixture to cool to room temperature.

» Transfer the mixture to a separatory funnel and wash with a saturated sodium bicarbonate
solution to neutralize the acidic catalyst.

e Wash the organic layer with water and then with brine.

e Dry the organic layer over anhydrous magnesium sulfate.

« Filter the mixture to remove the drying agent.

e Remove the toluene and excess phenol using a rotary evaporator.

o Recrystallize the crude diphenyl adipate from ethanol to obtain a purified product.
e Dry the purified crystals in a vacuum oven.

Diagram of Synthesis Workflow:
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[https://www.benchchem.com/product/b1582185#application-of-diphenyl-adipate-in-
nonlinear-optical-materials]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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